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Compound of Interest

Compound Name: Erastin2

Cat. No.: B3026161 Get Quote

Technical Support Center: Erastin2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the fresh preparation of Erastin2 working solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Erastin2?

A1: Erastin2 is highly soluble in dimethyl sulfoxide (DMSO).[1][2] It is recommended to use

fresh, anhydrous DMSO to prepare stock solutions, as moisture can reduce its solubility.[2]

Erastin2 is insoluble in water.[2]

Q2: How should I prepare a stock solution of Erastin2?

A2: To prepare a stock solution, dissolve Erastin2 powder in fresh DMSO to a desired

concentration, for example, 10 mM or 100 mg/mL.[1] Gentle warming at 37°C or sonication can

aid in dissolution.

Q3: How should I store the Erastin2 stock solution?

A3: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to avoid

repeated freeze-thaw cycles. When stored at -20°C, the stock solution is stable for at least one

month, and for up to two years at -80°C. Protect the solution from light.
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Q4: How do I prepare a working solution from the stock solution for my in vitro experiment?

A4: To prepare a working solution, dilute the DMSO stock solution with your cell culture

medium to the final desired concentration immediately before use. It is crucial to ensure that

the final concentration of DMSO in the culture medium is low (typically ≤0.1%) to avoid solvent-

induced toxicity to the cells. Aqueous solutions of Erastin2 are not stable and should be used

on the same day they are prepared.

Troubleshooting Guide
Issue Possible Cause Solution

Precipitation observed in the

stock solution upon storage.

The stock solution was not

stored properly, or it has

undergone freeze-thaw cycles.

Prepare a fresh stock solution.

Ensure it is aliquoted and

stored at -20°C or -80°C.

Precipitation is observed in the

culture medium after adding

the Erastin2 working solution.

The final concentration of

Erastin2 is too high for the

aqueous environment of the

culture medium. The DMSO

concentration might be too low

to maintain solubility.

Lower the final concentration

of Erastin2. Ensure the stock

solution is well-mixed into the

medium. Perform a serial

dilution to reach the final

concentration.

Erastin2 appears to be inactive

or shows reduced activity in

the experiment.

The compound may have

degraded due to improper

storage or handling. The

working solution was not

freshly prepared.

Use a fresh aliquot of the stock

solution to prepare the working

solution immediately before

the experiment. Verify the

activity of a new batch of

Erastin2.

Inconsistent results between

experiments.

Variability in the preparation of

the working solution. Different

final DMSO concentrations.

Standardize the protocol for

preparing the working solution.

Ensure the final DMSO

concentration is consistent

across all experiments.

Experimental Protocols
Preparation of Erastin2 Stock Solution (10 mM)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/product/b3026161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh out the required amount of Erastin2 powder (Molecular Weight: 623.14 g/mol ).

Add fresh, anhydrous DMSO to the powder to achieve a final concentration of 10 mM.

If necessary, gently warm the solution at 37°C or use an ultrasonic bath to ensure complete

dissolution.

Once fully dissolved, aliquot the stock solution into single-use vials.

Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Erastin2 Working Solution for Cell-Based
Assays

Thaw a single-use aliquot of the 10 mM Erastin2 stock solution at room temperature.

Dilute the stock solution in pre-warmed cell culture medium to the desired final concentration

(e.g., 1 µM, 10 µM).

Ensure the final DMSO concentration in the culture medium does not exceed 0.1%.

Mix the working solution thoroughly by gentle pipetting.

Add the freshly prepared working solution to your cells immediately.

Quantitative Data Summary
Parameter Value Reference

Molecular Weight 623.14 g/mol

Solubility in DMSO ~100 mg/mL (~160.48 mM)

Solubility in Water Insoluble

Stock Solution Storage
-20°C for up to 1 year; -80°C

for up to 2 years

Recommended Final DMSO

Concentration in Culture
≤0.1%
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Stock Solution Preparation Working Solution Preparation

Erastin2 Powder Add fresh DMSO
(e.g., to 10 mM)

Warm/Sonicate
to dissolve

Aliquot into
single-use vials Store at -20°C/-80°C Thaw one

aliquot

Dilute in culture
medium to final
concentration

Mix gently Use Immediately

Erastin2
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Intracellular
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Export
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Cysteine

Reduced to

Extracellular
Cystine

Uptake

Glutathione (GSH)
Synthesis

Glutathione Peroxidase 4
(GPX4)

Cofactor for

Lipid ROS
Accumulation

Reduces

Ferroptosis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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